6-Fluoro-2-methyl-1,3-benzothiazole-5-carbaldehyde

• IUPAC Name: 6-fluoro-2-methyl-1,3-benzothiazole-5-carbaldehyde
• InChI: InChI=1S/C9H6FNOS/c1-5-11-8-2-6(4-12)7(10)3-9(8)13-5/h2-4H,1H3
• InChI Key: JEQTYGWBNTWINR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C(=C2)C=O)F
• Molecular Formula: C9H6FNOS
• Molecular Weight: 195.22 g/mol
• CAS No.: 2413907-25-0

Description

6-Fluoro-2-methyl-1,3-benzothiazole-5-carbaldehyde is a useful research compound. Its molecular formula is C9H6FNOS and its molecular weight is 195.21. The purity is usually 95%.
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Scientific Research Applications

Non-Linear Optic Applications

6-Fluoro-2-methyl-1,3-benzothiazole-5-carbaldehyde and its derivatives are studied for potential applications in non-linear optics. For instance, push-pull benzothiazole derivatives with reverse polarity, exhibiting non-linear optical properties, have been synthesized and analyzed using the EFISH method (Hrobárik et al., 2004).

Sensor Applications

This compound is used in the development of specific sensors. For example, pyridine-2-carbaldehyde-2-(4-methyl-1,3-benzothiazol-2-yl)hydrazone, a derivative, has been used as a neutral ionophore in constructing a novel Er(III) sensor showing high selectivity and suitability for analytical applications (Ganjali et al., 2007).

Synthesis of Carbonyl Compounds

Benzothiazole-2-carbaldehyde, a related compound, is utilized in the synthesis of aldehydes or ketones via transaminations from corresponding amines, with wide applications and high yields (Calō et al., 1972).

Antitumor Applications

5-(1,3-Benzothiazol-2-yl)furan-2-carbaldehyde and its derivatives have been explored for antitumor applications. The synthesized derivatives have shown promising results in antitumor screening, with some proving superior to reference drugs (Matiichuk et al., 2020).

Fluorinated Benzothiazole Synthesis

Fluorinated benzothiazoles, including derivatives of this compound, are synthesized for various applications. These compounds have been found to be potently cytotoxic in vitro in certain human cell lines, showing potential in cancer research (Hutchinson et al., 2001).

Mechanism of Action

The presence of a fluorine atom and an aldehyde group in the compound could potentially influence its reactivity and interactions with biological targets. Fluorine atoms are often incorporated into drug molecules to improve their metabolic stability, as the carbon-fluorine bond is one of the strongest in organic chemistry. The aldehyde group is highly reactive and can undergo a variety of chemical reactions, including nucleophilic addition and condensation reactions .